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Abstract

This technical guide provides a comprehensive overview of 3-Methylcyclopentadecane-1,5-
dione, a macrocyclic diketone. The document details its discovery, historical context, and
physicochemical properties. A significant focus is placed on the detailed experimental protocols
for its synthesis, primarily through the oxidation of 14-methylbicyclo[10.3.0]pentadecene. While
direct biological activity and signaling pathway information for this specific molecule is limited in
current literature, this guide explores the known toxicological profiles of the broader class of
macrocyclic ketones and the documented pharmacological effects of the related compound,
muscone. This information is intended to serve as a foundational resource for researchers in
organic synthesis, materials science, and early-stage drug discovery.

Introduction

3-Methylcyclopentadecane-1,5-dione is an organic compound featuring a fifteen-membered
carbon ring with a methyl group and two ketone functional groups at the 1 and 5 positions.[1]
Its chemical formula is CieH2802 and it has a molecular weight of approximately 252.39 g/mol .
[1] As a member of the diketone class of molecules, its carbonyl groups are susceptible to
nucleophilic addition and condensation reactions, making it a potentially valuable intermediate
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in organic synthesis.[1] The discovery of this compound is closely linked to the ongoing
research and development of synthetic macrocyclic musk compounds, which are highly valued
in the fragrance industry.[1]

Physicochemical Properties

A summary of the key physicochemical and spectroscopic data for 3-
Methylcyclopentadecane-1,5-dione is presented in the table below.

Property Value Source
Molecular Formula C16H2802 [11121[3]
Molecular Weight 252.39 g/mol [1]
CAS Number 21890-10-8 [4]
Not explicitly stated, likely a
Appearance _ , o
solid or viscous liquid
. i 386.6 °C at 760 mmHg
Boiling Point )
(Predicted)
Density 0.904 g/cm3 (Predicted)
Flash Point 145 °C (Predicted)
LogP 4.45550 (Predicted)
1H NMR: Methyl group ~0.9-1.1 ppm (doublet, J = 6-7 1]
(position 3) Hz)
1H NMR: Methine proton )
- ~1.8-2.1 ppm (multiplet) [1]
(position 3)
IR: Carbonyl (C=0) stretching 1710-1720 cm™1 [1]
IR: Methyl C-H stretching 2960-2970 cm~1 [1]
IR: Methylene C-H stretching 2850-2930 cm™! [1]

Discovery and History
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The development of 3-Methylcyclopentadecane-1,5-dione is rooted in the broader history of
synthesizing macrocyclic compounds, particularly those with musk-like fragrances. Early efforts
in this field were often hindered by inefficient cyclization methods and reliance on natural
sources. The emergence of 3-Methylcyclopentadecane-1,5-dione as a synthetic target
appears to be a more recent development, with its PubChem identifier (CID 11184330) being
assigned in 2006.[1] It can also serve as a precursor for other macrocyclic musk odorants, such
as muscone.[5]

Synthesis of 3-Methylcyclopentadecane-1,5-dione

The primary and most industrially viable method for the synthesis of 3-
Methylcyclopentadecane-1,5-dione is the oxidation of 14-methylbicyclo[10.3.0]pentadecene.
[1][5] Alternative, though less common, methods include ozonolysis.[1]

Experimental Protocol: Oxidation of 14-
methylbicyclo[10.3.0]pentadecene

This protocol is based on the method described in patent literature, utilizing a mixture of
hydrogen peroxide and formic acid.[1][5]

Materials:

14-methylbicyclo[10.3.0]pentadecene

Hydrogen peroxide (H202)

Formic acid

Sodium sulfite

Ethyl acetate

Water

Procedure:

o Reaction Setup: In a suitable reaction vessel, 14-methylbicyclo[10.3.0]pentadecene is mixed
with formic acid and water.
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» Oxidation: Hydrogen peroxide is added to the mixture. The amount of H202 should be at
least 1.1 mol per mole of the starting bicyclic compound.[5] The reaction is then heated to an
elevated temperature.

e Quenching: After the reaction is complete, the mixture is cooled. Sodium sulfite is carefully
added to quench any excess oxidant.

o Extraction: The product is extracted from the agueous mixture using an organic solvent such
as ethyl acetate.

 Purification: The crude product obtained after extraction can be purified using standard
techniques like distillation or chromatography to yield 3-Methylcyclopentadecane-1,5-
dione.

Synthesis Workflow

14-methylbicyclo[10.3.0]pentadecene

Quenching
(Sodium Sulite)

Extraction Purification
(Ethyl Acetate) (Distillation/Chromatography)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Methylcyclopentadecane-1,5-dione.

Biological Activity and Toxicological Profile

Direct studies on the biological activity and signaling pathways of 3-Methylcyclopentadecane-
1,5-dione are not readily available in the scientific literature. However, insights can be drawn
from the toxicological assessment of the broader class of macrocyclic ketones and the
pharmacological properties of the structurally related compound, muscone (3-
methylcyclopentadecanone).

General Toxicology of Macrocyclic Ketones
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A toxicological and dermatological assessment of macrocyclic ketones used as fragrance
ingredients concluded that these compounds have low acute toxicity.[6][7][8] Key findings from
this assessment include:

» No significant repeat-dose toxicity.
» Reversible effects on liver weight and blood biochemistry after a two-week recovery period.
» No evidence of genotoxicity in bacterial and mammalian cell line assays.

» No reproductive toxicity was observed for the related compound 3-
methylcyclopentadecenone in an OECD compliant study.[6][7]

o Generally not irritating to human skin after a single application.[6][8]
» No evidence of sensitization in human tests.[6]

Based on these findings, the expert panel concluded that there are no safety concerns for
macrocyclic ketones at their reported levels of use and exposure as fragrance ingredients.[6][8]

Pharmacological Effects of Muscone

Muscone, the primary active component of natural musk, has been the subject of more
extensive pharmacological research. It has been used in traditional Chinese medicine for
various ailments.[5][9][10] Modern studies have investigated its effects on several biological
systems, revealing a range of activities, including:

o Anti-inflammatory effects: Muscone has been shown to significantly downregulate the levels
of LPS-induced inflammatory cytokines such as IL-13, TNF-a, and IL-6.[11][12] This is
achieved, in part, by inhibiting the NF-kB and NLRP3 inflammasome activation pathways.
[11][12]

» Neuroprotective effects: It has demonstrated protective activities in models of cerebral
ischemia.[11][12]

o Cardiovascular effects: Studies suggest that muscone can improve cardiac structure and
function in the context of myocardial ischemia-reperfusion injury.[12]
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e Antitumor properties: Some research indicates potential antitumor activities for muscone.[5]
[10]

It is important to note that while muscone is structurally similar to 3-Methylcyclopentadecane-
1,5-dione, the presence of an additional ketone group in the latter could significantly alter its
biological activity. The pharmacological effects of muscone should therefore be considered as a
point of reference for potential areas of investigation for 3-Methylcyclopentadecane-1,5-
dione, rather than as a direct prediction of its properties.

Potential Signaling Pathway Involvement (Inferred from
Muscone)

Muscone

Inhibits
NF-kB Pathway NLRP3 Inflammasome

Promotes Promotes

Inflammatory Cytokines
(IL-1B, TNF-q, IL-6)

Inflammation

Click to download full resolution via product page
Caption: Inferred anti-inflammatory signaling of a related macrocyclic ketone.

Conclusion

3-Methylcyclopentadecane-1,5-dione is a synthetically accessible macrocyclic diketone with
well-defined physicochemical properties. While its primary applications to date appear to be in
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the fragrance industry, its chemical structure suggests potential as a building block for more
complex molecules. The limited data on its biological activity, when viewed in the context of
related macrocyclic ketones, indicates a low toxicological risk at typical exposure levels. The
known anti-inflammatory and other pharmacological effects of muscone highlight potentially
interesting avenues for future research into the biological properties of 3-
Methylcyclopentadecane-1,5-dione and other related diketones. This guide provides a solid
foundation for researchers and professionals seeking to work with or further investigate this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery and Synthesis of 3-
Methylcyclopentadecane-1,5-dione: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12654795#discovery-and-history-of-3-
methylcyclopentadecane-1-5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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